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Compound of Interest

Compound Name: (-)-Arctigenin

Cat. No.: B1665602 Get Quote

This technical guide provides an in-depth overview of the core physicochemical properties of

(-)-Arctigenin, a lignan with significant research interest due to its anti-inflammatory,

antioxidant, and antitumor properties.[1][2] The information presented herein is intended for

researchers, scientists, and professionals in drug development, offering quantitative data,

experimental methodologies, and visual representations of its biological interactions.

Core Physicochemical Data
(-)-Arctigenin is a dibenzylbutyrolactone lignan found in plants of the Asteraceae family, such

as Arctium lappa (greater burdock).[3][4] Its structure and properties make it a compelling

molecule for pharmacological studies. The following tables summarize its key identifiers and

quantitative physicochemical characteristics.

Table 1: Chemical Identifiers for (-)-Arctigenin
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Identifier Value Source(s)

CAS Registry Number 7770-78-7 [5]

Molecular Formula C₂₁H₂₄O₆

IUPAC Name

(3R,4R)-4-[(3,4-

dimethoxyphenyl)methyl]-3-[(4-

hydroxy-3-

methoxyphenyl)methyl]oxolan-

2-one

InChI Key
NQWVSMVXKMHKTF-

JKSUJKDBSA-N

SMILES

COC1=CC=C(C[C@H]2COC(

=O)

[C@@H]2CC2=CC=C(O)C(O

C)=C2)C=C1OC

Table 2: Physicochemical Properties of (-)-Arctigenin
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Property Value Unit Source(s)

Molecular Weight 372.41 g/mol

Appearance

White to light yellow

crystalline

solid/powder

N/A

Melting Point 98 - 102 °C

Boiling Point

(Predicted)
567.0 ± 45.0 °C

Density (Predicted) 1.227 g/cm³

pKa (Strongest Acidic,

Predicted)
9.95

logP (Predicted) 3.2 - 3.44

UV/Vis (λmax) 205, 231, 281 nm

Table 3: Solubility Data for (-)-Arctigenin

Solvent Solubility Source(s)

Dimethyl Sulfoxide (DMSO)
≥17.2 mg/mL (approx. 46.2

mM)

Dimethylformamide (DMF) ~20 mg/mL

Ethanol ~0.5 mg/mL

DMF:PBS (pH 7.2) (1:1) ~0.5 mg/mL

Aqueous Buffers Sparingly soluble

Water (Predicted) 0.011 g/L

Experimental Protocols
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Detailed methodologies are crucial for reproducing and building upon existing research. The

following sections describe standard protocols for determining key physicochemical properties

of compounds like (-)-Arctigenin.

The solubility of (-)-Arctigenin is a critical parameter for designing in vitro and in vivo

experiments. It is typically low in aqueous solutions but higher in organic solvents.

Objective: To determine the concentration of (-)-Arctigenin that can be dissolved in a specific

solvent at a given temperature to form a saturated solution.

Methodology: Shake-Flask Method

Preparation: Add an excess amount of (-)-Arctigenin crystalline solid to a known volume of

the solvent of choice (e.g., DMSO, Ethanol, PBS buffer) in a sealed vial.

Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C) using a mechanical

shaker or orbital incubator for a predetermined period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: Cease agitation and allow the suspension to settle. Centrifuge the sample

at high speed (e.g., 10,000 x g for 15 minutes) to pellet the undissolved solid.

Sampling: Carefully collect a precise aliquot of the clear supernatant, ensuring no solid

particles are transferred.

Quantification: Dilute the supernatant with an appropriate solvent and quantify the

concentration of dissolved (-)-Arctigenin using a validated analytical method, such as High-

Performance Liquid Chromatography (HPLC) with UV detection (monitoring at λmax 281

nm).

Calculation: Calculate the solubility in mg/mL or molarity based on the measured

concentration and the dilution factor.
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Workflow for Solubility Determination
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Figure 1. Experimental workflow for determining the solubility of (-)-Arctigenin.

Objective: To determine the temperature range over which the crystalline solid (-)-Arctigenin
transitions to a liquid state.

Methodology: Capillary Method
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Sample Preparation: Finely powder a small amount of dry (-)-Arctigenin. Pack the powder

into a capillary tube to a height of 2-3 mm.

Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.

Heating: Heat the apparatus rapidly to a temperature approximately 15-20 °C below the

expected melting point (98 °C).

Measurement: Decrease the heating rate to 1-2 °C per minute to allow for thermal

equilibrium.

Observation: Record the temperature at which the first drop of liquid appears (onset of

melting) and the temperature at which the entire solid has turned into a clear liquid

(completion of melting). The melting point is reported as this range.

Biological Activity and Signaling Pathways
(-)-Arctigenin exerts its biological effects, particularly its anti-inflammatory and anti-cancer

activities, by modulating key intracellular signaling pathways.

A primary mechanism of (-)-Arctigenin's anti-inflammatory action is the inhibition of pro-

inflammatory mediators. This is achieved by suppressing critical signaling cascades like NF-κB,

MAPK, and JAK-STAT.

MAPK Pathway: It selectively alters the phosphorylation of Mitogen-Activated Protein

Kinases, leading to a decrease in ERK1/2 phosphorylation and an activation of p38

phosphorylation.

NF-κB Pathway: It inhibits the nuclear translocation of p65, a key subunit of the NF-κB

complex, by preventing the phosphorylation of IκBα.

JAK-STAT Pathway: It has been shown to reduce the phosphorylation of STAT1, STAT3, and

JAK2.
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Figure 2. (-)-Arctigenin's modulation of key anti-inflammatory signaling pathways.

The antitumor activity of (-)-Arctigenin is linked to its ability to induce apoptosis and inhibit cell

proliferation by targeting survival pathways such as PI3K/Akt.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1665602?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665602?utm_src=pdf-body
https://www.benchchem.com/product/b1665602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PI3K/Akt Pathway: (-)-Arctigenin inhibits the PI3K/Akt signaling cascade, which is a critical

pathway for cell survival and proliferation. By suppressing the phosphorylation of Akt, it can

inhibit the viability of cancer cells.
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Figure 3. Inhibition of the PI3K/Akt survival pathway by (-)-Arctigenin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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